Cas no 88339-48-4 (Benzaldehyde, 2,3,5,6-tetramethyl-4-(methylthio)-)

• Product Name: Benzaldehyde, 2,3,5,6-tetramethyl-4-(methylthio)-
• CAS No: 88339-48-4
• MF: C₁₂H₁₆OS
• MW: 208.319842338562
• CID: 636603
• PubChem ID: 71408999
• Update Time: 2025-04-19

Benzaldehyde, 2,3,5,6-tetramethyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,3,5,6-tetramethyl-4-(methylthio)-
• 2,3,5,6-tetramethyl-4-methylsulfanylbenzaldehyde
• 88339-48-4
• DTXSID50828771
• 2,3,5,6-Tetramethyl-4-(methylsulfanyl)benzaldehyde

• Inchi： 1S/C12H16OS/c1-7-9(3)12(14-5)10(4)8(2)11(7)6-13/h6H,1-5H3
• InChI Key： KDXVOTRAZWSPCZ-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C)C(C)=C(C=O)C(C)=C1C

Computed Properties

• Exact Mass: 208.09218630g/mol
• Monoisotopic Mass: 208.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4Ų